3-fluoro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]benzonitrile

• IUPAC Name: 3-fluoro-4-[4-(thiophene-2-carbonyl)piperazin-1-yl]benzonitrile
• InChI: InChI=1S/C16H14FN3OS/c17-13-10-12(11-18)3-4-14(13)19-5-7-20(8-6-19)16(21)15-2-1-9-22-15/h1-4,9-10H,5-8H2
• InChI Key: XMDOAEFLDGUQNN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)C#N)F)C(=O)C3=CC=CS3
• Molecular Formula: C16H14FN3OS
• Molecular Weight: 315.4 g/mol
• Solubility: 40.1 [ug/mL] (The mean of the results at pH 7.4)

Description

3-fluoro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]benzonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a member of the piperazine class of compounds and is known for its unique chemical properties that make it a promising candidate for various applications in the field of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-fluoro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]benzonitrile involves its interaction with specific targets in the body. This compound has been shown to bind to various receptors and ion channels, leading to the modulation of their activity. Additionally, it has been demonstrated to inhibit the production of inflammatory mediators, such as cytokines and prostaglandins, leading to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-fluoro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]benzonitrile are diverse and depend on the specific target it interacts with. This compound has been shown to modulate the activity of various receptors and ion channels, leading to effects such as analgesia, anti-inflammatory activity, and modulation of neurotransmitter release.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-fluoro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]benzonitrile in lab experiments is its potent activity against various targets. This compound has been shown to exhibit high affinity and selectivity for specific receptors and ion channels, making it a valuable tool for studying their function. However, one limitation of this compound is its complex synthesis, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research involving 3-fluoro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]benzonitrile. One area of interest is the development of novel drugs based on this compound. Additionally, further research is needed to elucidate the specific targets and mechanisms of action of this compound, as well as its potential applications in treating various diseases and conditions. Finally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 3-fluoro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]benzonitrile involves the reaction of 3-fluoro-4-nitrobenzonitrile with 4-(2-thienylcarbonyl)-1-piperazinecarboxylic acid in the presence of a suitable catalyst and solvent. The reaction proceeds through a series of intermediate steps, and the final product is obtained through purification and isolation techniques.

Scientific Research Applications

3-fluoro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]benzonitrile has been extensively studied for its potential applications in drug discovery and development. This compound has been shown to exhibit potent activity against various targets, including G protein-coupled receptors and ion channels. It has also been demonstrated to possess significant anti-inflammatory and analgesic properties.